Cas no 2172074-28-9 (5-(difluoromethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(difluoromethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172074-28-9
• MF: C₉H₁₅F₂N₃O₂
• MW: 235.231108903885
• CID: 5865709
• PubChem ID: 165788753
• Update Time: 2025-06-08

5-(difluoromethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol
• [5-(difluoromethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593466
• 2172074-28-9

• Inchi： 1S/C9H15F2N3O2/c1-6(5-16-2)3-14-8(9(10)11)7(4-15)12-13-14/h6,9,15H,3-5H2,1-2H3
• InChI Key： QEBIQVHBJMXAII-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1CC(C)COC)F

Computed Properties

• Exact Mass: 235.11323305g/mol
• Monoisotopic Mass: 235.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.2Ų

Additional information on 5-(difluoromethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 5-(difluoromethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172074-28-9)

The compound 5-(difluoromethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol, identified by its CAS number 2172074-28-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a triazole core substituted with a difluoromethyl group and an isobutyl ether moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

Recent studies have highlighted the importance of difluoromethyl containing compounds in the development of novel therapeutics. The introduction of fluorine atoms into organic molecules often enhances metabolic stability, bioavailability, and binding affinity to biological targets. In particular, the triazole scaffold is widely recognized for its versatility in medicinal chemistry, serving as a key structural component in numerous approved drugs. The presence of both difluoromethyl and isobutyl ether functional groups in this compound suggests a unique combination of properties that may contribute to its pharmacological activity.

One of the most compelling aspects of this compound is its potential role in the development of antiviral and anticancer agents. The triazole ring is known to exhibit inhibitory effects against various enzymes and receptors involved in pathogenic processes. Additionally, the difluoromethyl group can improve the pharmacokinetic profile of drug candidates by increasing lipophilicity and reducing susceptibility to enzymatic degradation. These characteristics make 5-(difluoromethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds are essential for identifying new therapeutic targets. The structural motif of this compound aligns with emerging trends in medicinal chemistry, where functionalized triazoles are being explored for their broad-spectrum activity against infectious diseases and chronic conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of complex triazole derivatives, facilitating their incorporation into drug development pipelines.

The isobutyl ether substituent in this molecule adds another layer of complexity, potentially influencing both its solubility and interactions with biological targets. Ethers are commonly used in drug design to enhance solubility while maintaining pharmacological efficacy. The combination of an isobutyl ether group with a triazole-difluoromethyl core suggests that this compound may exhibit favorable pharmacokinetic properties, making it an attractive candidate for further exploration.

Current research efforts are focused on evaluating the biological activity of this compound through in vitro and in vivo studies. Preliminary data indicate that it may possess inhibitory properties against certain enzymes and receptors relevant to cancer and viral infections. These findings underscore the importance of structurally diverse compounds in addressing unmet medical needs. As computational chemistry techniques continue to evolve, virtual screening methods are being employed to accelerate the identification of promising candidates like this one.

The development of novel synthetic routes for complex molecules remains a critical challenge in pharmaceutical research. However, recent innovations in catalytic methods have enabled the efficient construction of intricate heterocycles such as this triazole derivative. These advancements not only streamline the synthesis process but also allow for greater flexibility in modifying molecular structures to optimize biological activity. The accessibility of high-quality starting materials further enhances the feasibility of exploring derivatives based on this core structure.

Future studies will likely focus on optimizing the synthesis of this compound and exploring its potential as a lead molecule for drug development. Additionally, investigating its interactions with biological targets at a molecular level will provide valuable insights into its mechanism of action. Such knowledge is crucial for designing next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 5-(difluoromethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172074-28-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining a triazole-difluoromethyl-isobutyl ether motif—position it as a valuable asset in the quest for novel therapeutics targeting various diseases. As research progresses, this compound holds significant potential to contribute to advancements in medicine through innovative chemical design and rigorous biological evaluation.